Cas no 61784-50-7 (2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester)

• Product Name: 2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
• CAS No: 61784-50-7
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• CID: 466258
• PubChem ID: 12463634
• Update Time: 2025-04-19

2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
• ethyl 2-(2-ethoxycarbonylprop-2-enylsulfanylmethyl)prop-2-enoate
• 61784-50-7
• SCHEMBL17424800
• Diethyl 2,2'-[sulfanediylbis(methylene)]di(prop-2-enoate)
• DTXSID30499266

• Inchi： 1S/C12H18O4S/c1-5-15-11(13)9(3)7-17-8-10(4)12(14)16-6-2/h3-8H2,1-2H3
• InChI Key： RRGWXMFUVJNSEL-UHFFFAOYSA-N
• SMILES： S(CC(=C)C(=O)OCC)CC(=C)C(=O)OCC

Computed Properties

• Exact Mass: 258.09264
• Monoisotopic Mass: 258.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6